N-{2-[3-({[(2-Ethylphenyl)carbamoyl]methyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-YL]-4-methylphenyl}propanamide

• Molecular Formula: C23H25N5O3S
• Molecular Weight: 451.5 g/mol
• IUPAC Name: N-[2-[3-[2-(2-ethylanilino)-2-oxoethyl]sulfanyl-5-oxo-4H-1,2,4-triazin-6-yl]-4-methylphenyl]propanamide
• InChI: InChI=1S/C23H25N5O3S/c1-4-15-8-6-7-9-17(15)24-20(30)13-32-23-26-22(31)21(27-28-23)16-12-14(3)10-11-18(16)25-19(29)5-2/h6-12H,4-5,13H2,1-3H3,(H,24,30)(H,25,29)(H,26,28,31)
• InChI Key: UYPUCYGZUCJKPS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NN=C(C(=O)N2)C3=C(C=CC(=C3)C)NC(=O)CC

Description

“N-{2-[3-({[(2-Ethylphenyl)carbamoyl]methyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-YL]-4-methylphenyl}propanamide” is a complex organic compound that may have potential applications in various fields such as medicinal chemistry, pharmaceuticals, and materials science. The compound’s structure suggests it could be involved in multiple chemical reactions and interactions due to its diverse functional groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N-{2-[3-({[(2-Ethylphenyl)carbamoyl]methyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-YL]-4-methylphenyl}propanamide” would likely involve multiple steps, including:

• Formation of the 1,2,4-triazine ring.
• Introduction of the sulfanyl group.
• Attachment of the carbamoyl and ethylphenyl groups.
• Final coupling with the propanamide moiety.

Each step would require specific reagents, catalysts, and conditions, such as controlled temperatures, pH levels, and solvents.

Industrial Production Methods

Industrial production would scale up the laboratory synthesis, optimizing reaction conditions for higher yields and purity. This might involve continuous flow reactors, automated synthesis, and purification techniques like chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

The compound could undergo various chemical reactions, including:

Oxidation: Potentially converting sulfanyl groups to sulfoxides or sulfones.

Reduction: Reducing carbonyl groups to alcohols.

Substitution: Replacing functional groups with others, such as halogenation or nitration.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, nitrating agents.

Major Products

The major products would depend on the specific reactions, such as sulfoxides from oxidation or alcohols from reduction.

Scientific Research Applications

Chemistry

The compound could serve as a building block for synthesizing more complex molecules or as a reagent in organic synthesis.

Biology and Medicine

Industry

In materials science, the compound could be used to create new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The compound’s mechanism of action would depend on its specific interactions with molecular targets. For example, it might inhibit enzymes, bind to receptors, or interact with DNA. The pathways involved would be elucidated through biochemical assays and molecular modeling.

Comparison with Similar Compounds

Similar Compounds

• N-{2-[3-({[(2-Methylphenyl)carbamoyl]methyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-YL]-4-methylphenyl}propanamide
• N-{2-[3-({[(2-Propylphenyl)carbamoyl]methyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-YL]-4-methylphenyl}propanamide

Uniqueness

The unique combination of functional groups in “N-{2-[3-({[(2-Ethylphenyl)carbamoyl]methyl}sulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-YL]-4-methylphenyl}propanamide” might confer specific reactivity and biological activity not found in similar compounds.